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Compound of Interest

Compound Name: 4-Methylindolin-2-one

Cat. No.: B082626

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylindolin-2-one, also widely known as 4-methyloxindole, is a heterocyclic organic
compound belonging to the indolinone class. The indolin-2-one (oxindole) scaffold is a
prominent structural motif found in numerous natural products and synthetic molecules of
significant pharmacological interest. This core structure is recognized as a "privileged scaffold"
in medicinal chemistry due to its ability to interact with a wide range of biological targets.
Consequently, derivatives of indolin-2-one have been extensively investigated and developed
as therapeutic agents, particularly in the field of oncology. This technical guide provides a
comprehensive overview of the synthesis, chemical properties, and potential biological
activities of 4-Methylindolin-2-one, intended for researchers and professionals in drug
discovery and development.

Chemical Identity and Properties

4-Methylindolin-2-one is characterized by an indole ring system with a carbonyl group at the
2-position and a methyl group at the 4-position.

Synonyms and Identifiers

To facilitate comprehensive literature and database searches, a list of synonyms and chemical
identifiers for 4-Methylindolin-2-one is provided in the table below.
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Property Value

IUPAC Name 4-Methyl-1,3-dihydro-2H-indol-2-one

4-Methyloxindole, 4-Methyl-2-oxindole, 4-
Synonyms Methyl-1,3-dihydroindol-2-one, 2H-Indol-2-one,
1,3-dihydro-4-methyl-

CAS Number 13220-46-7

Molecular Formula CoHaNO

Molecular Weight 147.17 g/mol

InChl Key USRZZPHRQZGXFH-UHFFFAOYSA-N
SMILES CC1=CC=C2NC(=0)CC2=C1

Physicochemical Properties

The known physicochemical properties of 4-Methylindolin-2-one are summarized in the
following table. These properties are crucial for its handling, formulation, and potential as a
drug candidate.

Property Value Reference
Melting Point 211 °C

Boiling Point (Predicted) 318.4+41.0°C

Density (Predicted) 1.155 + 0.06 g/cm?3

pKa (Predicted) 14.21 £ 0.20

Appearance White to yellow solid

Sealed in dry, Room
Storage
Temperature

Synthesis of 4-Methylindolin-2-one
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A common and effective method for the synthesis of 4-Methylindolin-2-one involves the
reductive cyclization of 2-(2-methyl-6-nitrophenyl)acetic acid.

Experimental Protocol for Synthesis

Reaction: Reductive cyclization of 2-(2-methyl-6-nitrophenyl)acetic acid.

Materials:

2-(2-Methyl-6-nitrophenyl)acetic acid

o Methanol (MeOH)

e 10% Palladium on carbon (Pd/C) catalyst

e Hydrogen gas (H2)

o Ethyl acetate

o Parr hydrogenator or similar hydrogenation apparatus

« Filtration apparatus

Rotary evaporator

Procedure:

In a suitable reaction vessel for hydrogenation, dissolve 2-(2-methyl-6-nitrophenyl)acetic acid
(e.g., 1.4 g, 7 mmol) in methanol (e.g., 20 mL).

Carefully add 10% palladium on carbon catalyst to the solution (e.g., 0.14 g).

Place the reaction vessel in a Parr hydrogenator.

Pressurize the vessel with hydrogen gas to 60 psi.

Agitate the reaction mixture for 3 hours at room temperature.
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e Upon completion of the reaction (monitored by a suitable method such as TLC or LC-MS),
carefully vent the hydrogen gas.

* Remove the catalyst by filtration through a pad of celite or a suitable filter paper.

» Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the
methanol.

e The resulting crude solid is then triturated with ethyl acetate and dried under vacuum to yield
4-Methylindolin-2-one as a white solid (reported yield: 74%).

Synthesis Workflow Diagram
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Reaction Setup

Dissolve 2-(2-methyl-6-nitrophenyl)acetic acid
in Methanol

l

Add 10% Pd/C catalyst

Hydroéenation

Hydrogenate at 60 psi H2
for 3 hours

Workup anciPurification

Filter to remove Pd/C catalyst

:

Evaporate Methanol

l

Triturate with Ethyl Acetate

l

Dry under vacuum

4-Methylindolin-2-one
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MTT Cytotoxicity Assay In Vitro Kinase Assay (ADP-Glo™)
Seed cells in Prepare kinase reaction mix with inhibitor
96-well plate

Treat with 4-Methylindolin-2-one Initiate reaction with ATP
Incubate for 48-72h Incubate for 60 min
Add MTT reagent Add ADP-Glo™ Reagent
Solubilize formazan crystals Add Kinase Detection Reagent
Read absorbance at 570 nm Measure luminescence
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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